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Compound of Interest

Compound Name: N-Cyclohexyl-1,3-propanediamine

Cat. No.: B145808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions

for N-Cyclohexyl-1,3-propanediamine (CAS No. 3312-60-5). The information is compiled

from various safety data sheets and chemical databases to ensure a comprehensive resource

for laboratory and industrial settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Cyclohexyl-1,3-propanediamine
is presented below. These properties are essential for understanding the substance's behavior

and for designing safe handling and storage procedures.
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Property Value Source

Molecular Formula C9H20N2 [1][2]

Molecular Weight 156.27 g/mol [1][2]

Appearance
Clear, colorless to light

yellow/orange liquid
[3]

Melting Point -17 to -15 °C (lit.) [1][3]

Boiling Point
85-89 °C @ 2 Torr; 120-123 °C

@ 20 mm Hg (lit.)
[1][3]

Density
0.9 ± 0.1 g/cm³; 0.917 g/mL at

25 °C (lit.)
[1][3]

Flash Point 214 °F (101.1 °C) [1][3]

Water Solubility 5000 g/L at 20 °C [3]

Refractive Index n20/D 1.482 (lit.) [3]

Hazard Identification and Classification
N-Cyclohexyl-1,3-propanediamine is classified as a hazardous substance. The following

table summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.
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Hazard Class Category Hazard Statement

Corrosive to metals Category 1
H290: May be corrosive to

metals

Skin corrosion/irritation Sub-category 1A/1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Note: Classifications may vary slightly between suppliers.

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

critical to minimize exposure and ensure safety.

Engineering Controls
Ventilation: Handle in a well-ventilated place, preferably in a certified chemical fume hood to

avoid inhalation of vapors.[1][4][5]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are close to the workstation location.[5][6]

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the recommended workflow for donning and using PPE when

handling N-Cyclohexyl-1,3-propanediamine.
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Preparation Donning Sequence Chemical Handling Doffing & Disposal

Assess Risks &
Gather PPE

Lab Coat or
Chemical-Resistant Apron

Start Inner Gloves
(e.g., Nitrile) Respirator (if needed) Safety Goggles or

Face Shield
Outer Gloves

(Chemical-Resistant)
Handle N-Cyclohexyl-1,3-propanediamine

in Fume Hood Decontaminate Outer Gloves Remove Outer Gloves Remove Face Shield/Goggles Remove Lab Coat/Apron Remove Inner Gloves Wash Hands Thoroughly
Finish

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles are

required. A face shield should

be worn in situations with a

higher risk of splashes.[5][7]

Protects against severe eye

damage and irritation.[1][8]

Hand Protection

Chemical-resistant gloves such

as nitrile or neoprene are

recommended. Inspect gloves

for any signs of degradation or

punctures before use.[4][5]

Prevents skin contact which

can cause severe burns and

may be toxic.[8][9]

Body Protection

A flame-retardant lab coat that

fastens securely is essential.

For larger quantities or splash

risks, a chemical-resistant

apron over the lab coat is

advised.[5]

Protects against skin contact

and contamination of personal

clothing.[4]

Respiratory Protection

All handling of the compound

or its solutions should be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.[5]

Prevents inhalation of harmful

vapors.[9]

Foot Protection

Substantial, closed-toe shoes

are mandatory in the

laboratory.[5]

Protects against spills.

First Aid Measures
Immediate medical attention is required in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.echemi.com/produce/pr22070533170-n-cyclohexyl-1-3-propylenediamine.html
https://www.tcichemicals.com/BE/en/sds/D0790_EU_6N.pdf
https://aksci.com/sds/3790AB_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://www.tcichemicals.com/BE/en/sds/D0790_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://aksci.com/sds/3790AB_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_amino_4_bromo_N_cyclohexylbenzamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.[1][8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Immediately call a

POISON CENTER or doctor/physician. Wash

contaminated clothing before reuse.[1][8][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[1][8]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[1][8]

Storage and Disposal
Storage

Store in a corrosion-resistant container with a resistant inner liner.[1]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1][8]

Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides,

and acid chlorides.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Disposal
Dispose of contents/container to an approved waste disposal plant in accordance with

applicable local, state, and federal regulations.[1][10]
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Experimental Protocols
Detailed experimental protocols for the determination of all safety data are not publicly

available in the provided search results. The toxicological data, such as LD50 values, are

typically determined through standardized OECD (Organisation for Economic Co-operation and

Development) test guidelines. For instance, skin corrosion/irritation is often assessed using

OECD Test Guideline 404.[10] Specific details of these studies for N-Cyclohexyl-1,3-
propanediamine are proprietary to the manufacturers and registration holders.

Logical Relationships in Safe Handling
The following diagram illustrates the logical flow of considerations for the safe handling of N-
Cyclohexyl-1,3-propanediamine, from initial assessment to emergency response.
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Planning & Preparation

Handling Procedure

Emergency Response

Assess Hazards
(SDS Review)

Implement Engineering Controls
(Fume Hood, Eyewash)

Select Appropriate PPE

Handle in Designated Area

Proper Storage Segregate Waste Spill Response

If Spill Occurs

Exposure Response
(First Aid)

If Exposure Occurs

Fire Response

If Fire Occurs
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Safe Handling Logical Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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